1-[(5-Bromo-2-methylphenyl)sulfonyl]-4-phenylpiperazine

• Molecular Formula: C17H19BrN2O2S
• Molecular Weight: 395.3 g/mol
• IUPAC Name: 1-(5-bromo-2-methylphenyl)sulfonyl-4-phenylpiperazine
• InChI: InChI=1S/C17H19BrN2O2S/c1-14-7-8-15(18)13-17(14)23(21,22)20-11-9-19(10-12-20)16-5-3-2-4-6-16/h2-8,13H,9-12H2,1H3
• InChI Key: JWZDCGYLIRCGIQ-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Br)S(=O)(=O)N2CCN(CC2)C3=CC=CC=C3

Description

1-[(5-Bromo-2-methylphenyl)sulfonyl]-4-phenylpiperazine, commonly known as BRL-15572, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BRL-15572 is a selective antagonist of the sigma-1 receptor, which is a protein that is involved in various physiological processes, including pain perception, cell survival, and neurotransmitter release.

Scientific Research Applications

BRL-15572 has been extensively studied for its potential therapeutic applications in various diseases and conditions. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury. BRL-15572 has also been studied for its potential role in pain management, as it has been shown to reduce pain perception in animal models of neuropathic pain. Additionally, BRL-15572 has been studied for its potential use in treating drug addiction and depression.

Mechanism of Action

BRL-15572 acts as a selective antagonist of the sigma-1 receptor, which is a protein that is located in the endoplasmic reticulum of cells. The sigma-1 receptor is involved in various physiological processes, including pain perception, cell survival, and neurotransmitter release. BRL-15572 binds to the sigma-1 receptor and inhibits its activity, leading to downstream effects on these physiological processes.
Biochemical and Physiological Effects:
BRL-15572 has been shown to have various biochemical and physiological effects in animal models. It has been shown to reduce oxidative stress and inflammation in the brain, which may contribute to its neuroprotective effects. BRL-15572 has also been shown to modulate the release of various neurotransmitters, including dopamine, serotonin, and glutamate, which may contribute to its effects on pain perception and addiction.

Advantages and Limitations for Lab Experiments

One advantage of using BRL-15572 in lab experiments is its selectivity for the sigma-1 receptor, which allows for more precise targeting of this protein. Additionally, BRL-15572 has been shown to have low toxicity in animal models, which makes it a promising candidate for further development. One limitation of using BRL-15572 in lab experiments is its limited solubility in water, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on BRL-15572. One potential avenue is to further explore its potential therapeutic applications in various diseases and conditions, including stroke, traumatic brain injury, pain management, addiction, and depression. Additionally, further research is needed to fully understand the mechanism of action of BRL-15572 and its downstream effects on various physiological processes. Finally, the development of more soluble forms of BRL-15572 may allow for more widespread use in experimental settings.

Synthesis Methods

BRL-15572 can be synthesized by reacting 1-(5-bromo-2-methylphenyl)piperazine with p-toluenesulfonyl chloride in the presence of a base such as triethylamine. The resulting compound can be purified using column chromatography to obtain BRL-15572 in its pure form.